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Compound of Interest

Compound Name: CDKN1B

Cat. No.: B1175087

For researchers and drug development professionals investigating the crucial role of the cyclin-
dependent kinase inhibitor 1B (CDKN1B), also known as p27Kipl, selecting the right antibody
is paramount for generating reliable and reproducible data. This guide provides a
comprehensive side-by-side comparison of commercially available CDKN1B antibodies,
summarizing their performance across various applications and providing detailed experimental
protocols to support your research needs.

CDKN1B Signaling Pathway

The CDKN1B protein is a critical negative regulator of the cell cycle. It primarily functions by
binding to and inhibiting the activity of cyclin-dependent kinase (CDK) complexes, particularly
cyclin E-CDK2 and cyclin D-CDKA4. This inhibition prevents the phosphorylation of key
substrates required for the transition from the G1 to the S phase of the cell cycle, effectively
halting cell proliferation. The expression and stability of CDKN1B are tightly regulated by
various signaling pathways, and its degradation is a prerequisite for cells to enter the
proliferative state.
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 To cite this document: BenchChem. [A Researcher's Guide to CDKN1B Antibodies: A Side-
by-Side Comparison]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175087#a-side-by-side-comparison-of-available-
cdknlb-antibodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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